N-(2-methoxyphenyl)-2-phenylethene-1-sulfonamide, commonly known as m-PEG-PS, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. This paper will delve into the different aspects of m-PEG-PS, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.